Cas no 68950-07-2 (dimethyl pyrrolo[2,1-a]isoquinoline-1,2-dicarboxylate)

• Product Name: dimethyl pyrrolo[2,1-a]isoquinoline-1,2-dicarboxylate
• CAS No: 68950-07-2
• MF: C₁₆H₁₃NO₄
• MW: 283.278724431992
• CID: 881570
• PubChem ID: 280078
• Update Time: 2025-04-19

dimethyl pyrrolo[2,1-a]isoquinoline-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl pyrrolo[2,1-a]isoquinoline-1,2-dicarboxylate
• AC1L5RL9
• AC1Q5ZIL
• AG-J-71905
• AR-1I5706
• CTK2F5778
• Dimethyl 7,8-benzoindolizine-1,2-dicarboxylate
• Dimethyl pyrrolo(2,1-a)isoquinoline-1,2-dicarboxylate
• dimethyl pyrrolo< 2,1-a> isoquinoline-1,2-dicarboxylate
• dimethyl pyrrolo< 2,1-a> isoquinoline-2,3-dicarboxylate
• Methylbenzo< g> indolizin-1,2-dicarboxylat
• NSC131466
• pyrrolo[2,1-a]isoquinoline-1,2-dicarboxylic acid dimethyl ester
• NSC 131466
• DTXSID60219010
• UNII-O6Y2PZ4AA6
• NSC-131466
• PYRROLO(2,1-A)ISOQUINOLINE-1,2-DICARBOXYLIC ACID, 1,2-DIMETHYL ESTER
• PYRROLO(2,1-A)ISOQUINOLINE-1,2-DICARBOXYLIC ACID, DIMETHYL ESTER
• 68950-07-2
• O6Y2PZ4AA6

• Inchi： 1S/C16H13NO4/c1-20-15(18)12-9-17-8-7-10-5-3-4-6-11(10)14(17)13(12)16(19)21-2/h3-9H,1-2H3
• InChI Key： GZVCIMDRCRCRFS-UHFFFAOYSA-N
• SMILES： O(C)C(C1C(C(=O)OC)=CN2C=CC3C=CC=CC=3C2=1)=O

Computed Properties

• Exact Mass: 283.08449
• Monoisotopic Mass: 283.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 425
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57Ų

Experimental Properties

• PSA: 57.01
• LogP: 2.66570